Cas no 866342-93-0 (N-(2,5-dimethoxyphenyl)-2-6-fluoro-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide)

• Product Name: N-(2,5-dimethoxyphenyl)-2-6-fluoro-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide
• CAS No: 866342-93-0
• MF: C₂₆H₂₀F₂N₂O₅
• MW: 478.444213867188
• CID: 6195122
• PubChem ID: 2135397
• Update Time: 2025-06-29

N-(2,5-dimethoxyphenyl)-2-6-fluoro-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dimethoxyphenyl)-2-6-fluoro-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide
• N-(2,5-dimethoxyphenyl)-2-[6-fluoro-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl]acetamide
• 866342-93-0
• AKOS001818521
• N-(2,5-dimethoxyphenyl)-2-(6-fluoro-3-(4-fluorobenzoyl)-4-oxoquinolin-1(4H)-yl)acetamide
• F1602-0384
• N-(2,5-dimethoxyphenyl)-2-[6-fluoro-3-(4-fluorobenzoyl)-4-oxoquinolin-1-yl]acetamide

• Inchi： 1S/C26H20F2N2O5/c1-34-18-8-10-23(35-2)21(12-18)29-24(31)14-30-13-20(25(32)15-3-5-16(27)6-4-15)26(33)19-11-17(28)7-9-22(19)30/h3-13H,14H2,1-2H3,(H,29,31)
• InChI Key： DTEDXONLVMIJCM-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(C(C(C1C=CC(=CC=1)F)=O)=CN2CC(NC1C=C(C=CC=1OC)OC)=O)=O

Computed Properties

• Exact Mass: 478.13402807g/mol
• Monoisotopic Mass: 478.13402807g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 829
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 84.9Ų

Additional information on N-(2,5-dimethoxyphenyl)-2-6-fluoro-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide

N-(2,5-Dimethoxyphenyl)-2,6-fluoro-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide: A Comprehensive Overview

The compound N-(2,5-Dimethoxyphenyl)-2,6-fluoro-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide (CAS No. 866342-93-0) is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its chemical structure, synthesis methods, pharmacological properties, and potential applications.

Chemical Structure and Synthesis

The molecular structure of N-(2,5-Dimethoxyphenyl)-2,6-fluoro-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-y acetamide is characterized by a quinoline core with multiple substituents. The quinoline ring system is a heterocyclic aromatic compound consisting of a benzene ring fused to a pyridine ring. In this compound, the quinoline core is modified with fluorine atoms at positions 2 and 6, a 4-fluorobenzoyl group at position 3, and an acetamide group attached to the nitrogen atom at position 1. Additionally, the acetamide group is further substituted with a 2,5-dimethoxyphenyl moiety.

The synthesis of this compound involves a series of intricate organic reactions. Key steps include the formation of the quinoline skeleton through cyclization reactions, followed by substitution reactions to introduce the fluorine atoms and other substituents. The final step involves the coupling of the acetamide group with the nitrogen atom on the quinoline ring. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly synthesis routes for such complex molecules.

Pharmacological Properties

Research on N-(2,5-Dimethoxyphenyl)-2,6-fluoro-3-(4-fluorobenzoyl)-4-o xo -1 ,4 -dihydroquinolin -1 -y acetamide has revealed its potential as a bioactive molecule with applications in drug discovery. Studies have shown that this compound exhibits significant anti-tumor activity in vitro and in vivo models. Its ability to inhibit specific kinases involved in cancer cell proliferation makes it a promising candidate for anti-cancer therapies.

Moreover, this compound has demonstrated potent anti-viral properties against various strains of influenza virus. The presence of fluorine atoms in its structure contributes to its high lipophilicity and bioavailability, which are critical factors for drug efficacy. Recent studies have also explored its potential as an anti-inflammatory agent due to its ability to modulate key inflammatory pathways.

Applications and Future Directions

The versatility of N-(2 ,5 -dimethoxyphen yl ) - 2 ,6 -fluoro - 3 -( 4 -fluorobenzoy l ) - 4 -oxo -1 ,4 -dihydroquinolin -1 -y acetamide opens up numerous avenues for its application in pharmaceuticals and beyond. Its unique combination of structural features makes it an ideal candidate for targeted drug delivery systems. Researchers are currently exploring its potential as a component in nanomedicine formulations that can enhance drug delivery efficiency and reduce side effects.

In addition to its pharmacological applications, this compound has shown promise in materials science as a precursor for advanced materials such as organic semiconductors and optoelectronic devices. Its aromatic structure and functional groups contribute to its electronic properties, making it suitable for applications in flexible electronics and photovoltaic devices.

Conclusion

N -( 2 ,5 -dimethoxyphen y l ) - 2 ,6 -fluoro - 3 -( 4 -fluorobenzoy l ) - 4-o xo -1 ,4 dihydroquinolin y l acetamide ( CAS No .866342930) stands out as a multifaceted compound with immense potential across various scientific domains. Its intricate chemical structure not only imparts unique physical and chemical properties but also serves as a platform for innovative research in pharmacology and materials science.